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molecular formula C8H10O2 B090301 1,4-Dimethoxybenzene CAS No. 150-78-7

1,4-Dimethoxybenzene

Cat. No. B090301
CAS RN: 150-78-7
M. Wt: 138.16 g/mol
InChI Key: OHBQPCCCRFSCAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08642607B2

Procedure details

Phenylacetic acid (7.39 g, 54.28 mmoles) was dissolved in 50 ml dichloromethane. To this mixture, oxalylchloride (4.74 ml, 54.28 mmoles) and DMF (3 drops) were added at 0° C. and stirred for 30 min. The solvent was evaporated and dissolved in 30 ml dichloromethane. To this mixture, 4-methoxyanisole (10 g, 53.47 mmoles) was added and cooled to 0° C. At 0° C. AlCl3 (9.63 g, 72.37 mmoles) was added and the reaction mixture was warmed to RT and stirred for 12 h. The reaction mixture was quenched by the addition of 2N HCl and extracted with ethyl acetate, dried over sodium sulphate and concentrated. The crude product was purified by column chromatography with ethyl acetate: petroleum ether to afford the title compound as yellow liquid (4.3 g, 49% yield. 1H-NMR (δ ppm, DMSO-d6, 400 MHz): δ 11.30(s,1H), 7.42(d, J=3.0 Hz, 1H), 7.33-7.21(m, 5H), 7.17(dd, J=9.0,3.1 Hz, 1H), 6.92(d, J=9.0 Hz, 1H), 4.43(s, 2H), 3.74(s, 3H).
Name
Phenylacetic acid
Quantity
7.39 g
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
50 mL
Type
solvent
Reaction Step One
Name
oxalylchloride
Quantity
4.74 mL
Type
reactant
Reaction Step Two
Name
DMF
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two
Name
4-methoxyanisole
Quantity
10 g
Type
reactant
Reaction Step Three
Name
AlCl3
Quantity
9.63 g
Type
reactant
Reaction Step Four
Name
title compound
Yield
49%

Identifiers

REACTION_CXSMILES
[C:1]1([CH2:7][C:8]([OH:10])=O)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.C(Cl)(=O)C(Cl)=O.[CH3:17][O:18][C:19]1[CH:24]=[CH:23][C:22]([O:25]C)=[CH:21][CH:20]=1.[Al+3].[Cl-].[Cl-].[Cl-]>ClCCl.CN(C=O)C>[OH:25][C:22]1[CH:23]=[CH:24][C:19]([O:18][CH3:17])=[CH:20][C:21]=1[C:8](=[O:10])[CH2:7][C:1]1[CH:2]=[CH:3][CH:4]=[CH:5][CH:6]=1 |f:3.4.5.6|

Inputs

Step One
Name
Phenylacetic acid
Quantity
7.39 g
Type
reactant
Smiles
C1(=CC=CC=C1)CC(=O)O
Name
dichloromethane
Quantity
50 mL
Type
solvent
Smiles
ClCCl
Step Two
Name
oxalylchloride
Quantity
4.74 mL
Type
reactant
Smiles
C(C(=O)Cl)(=O)Cl
Name
DMF
Quantity
0 (± 1) mol
Type
catalyst
Smiles
CN(C)C=O
Step Three
Name
4-methoxyanisole
Quantity
10 g
Type
reactant
Smiles
COC1=CC=C(C=C1)OC
Step Four
Name
AlCl3
Quantity
9.63 g
Type
reactant
Smiles
[Al+3].[Cl-].[Cl-].[Cl-]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
stirred for 30 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The solvent was evaporated
DISSOLUTION
Type
DISSOLUTION
Details
dissolved in 30 ml dichloromethane
CUSTOM
Type
CUSTOM
Details
At 0° C
TEMPERATURE
Type
TEMPERATURE
Details
the reaction mixture was warmed to RT
STIRRING
Type
STIRRING
Details
stirred for 12 h
Duration
12 h
CUSTOM
Type
CUSTOM
Details
The reaction mixture was quenched by the addition of 2N HCl
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulphate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The crude product was purified by column chromatography with ethyl acetate

Outcomes

Product
Details
Reaction Time
 30 min
Name
title compound
Type
product
Smiles
OC1=C(C=C(C=C1)OC)C(CC1=CC=CC=C1)=O
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 49%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.